![molecular formula C6H13Cl2N3 B2784098 4-Aminopiperidine-4-carbonitrile dihydrochloride CAS No. 1376041-68-7](/img/structure/B2784098.png)
4-Aminopiperidine-4-carbonitrile dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Aminopiperidine-4-carbonitrile dihydrochloride” is a chemical compound with the molecular formula C6H13Cl2N3 . It is a white powder at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H13N3O.2ClH/c7-5(10)6(8)1-3-9-4-2-6;;/h9H,1-4,8H2,(H2,7,10);2*1H . This indicates the presence of two chloride ions (Cl-) in the compound.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 198.09352 g/mol .Scientific Research Applications
4-Aminopiperidine-4-carbonitrile dihydrochloride has been studied for its potential applications in drug development. It has been reported to have activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. It has also shown promise as a potential treatment for Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of 4-Aminopiperidine-4-carbonitrile dihydrochloride is not fully understood. However, it has been reported to inhibit the activity of enzymes involved in DNA replication and repair, which may contribute to its anti-cancer activity. It has also been shown to inhibit the aggregation of amyloid beta peptides, which are thought to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and inhibit angiogenesis (the formation of new blood vessels). It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Aminopiperidine-4-carbonitrile dihydrochloride in lab experiments is its high purity and good yields. This makes it easier to obtain accurate and reproducible results. However, the compound is relatively new and has not been extensively studied, so its limitations and potential side effects are not yet fully understood.
Future Directions
There are several potential future directions for research on 4-Aminopiperidine-4-carbonitrile dihydrochloride. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a chemotherapeutic agent for various types of cancer. Further studies are needed to fully understand the compound's mechanism of action, limitations, and potential side effects. Additionally, research on the synthesis of analogs of this compound may lead to the development of even more effective drugs.
Synthesis Methods
The synthesis of 4-Aminopiperidine-4-carbonitrile dihydrochloride involves the reaction of 4-aminopiperidine with cyanogen bromide in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt. This method has been reported to yield high purity and good yields of this compound.
Safety and Hazards
properties
IUPAC Name |
4-aminopiperidine-4-carbonitrile;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c7-5-6(8)1-3-9-4-2-6;;/h9H,1-4,8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYDLQSDFPXZTNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C#N)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.